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Compound of Interest

Compound Name: p-Iodoclonidine hydrochloride

Cat. No.: B051112 Get Quote

Technical Support Center: p-Iodoclonidine
Hydrochloride
Welcome to the technical support center for p-Iodoclonidine hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals, providing detailed

guidance on the stability, storage, and handling of p-Iodoclonidine hydrochloride solutions.

Frequently Asked Questions (FAQs)
Q1: What is p-Iodoclonidine hydrochloride?

A1: p-Iodoclonidine hydrochloride is a research chemical that acts as a partial agonist for

the α2-adrenergic receptor.[1][2][3] The α2-adrenergic receptors are G-protein coupled

receptors (GPCRs) that, when activated, typically inhibit adenylyl cyclase, leading to a

decrease in intracellular cyclic AMP (cAMP).[3] Despite binding with high affinity (Ki = 1.0 nM),

it only minimally inhibits adenylate cyclase.[1][2] It is primarily used for research purposes and

is not intended for human or veterinary diagnostic or therapeutic use.[4][5]

Q2: How should I store the solid p-Iodoclonidine hydrochloride powder?

A2: The solid, crystalline form of p-Iodoclonidine hydrochloride is stable for at least four

years when stored at -20°C.[2][4] It is crucial to keep the container tightly sealed in a dry, well-

ventilated area and protected from light.[6][7]
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Q3: My aqueous solution appears cloudy or has formed a precipitate. What happened and

what should I do?

A3: Cloudiness or precipitation can occur for several reasons:

Exceeded Solubility: The concentration of p-Iodoclonidine hydrochloride may have

exceeded its solubility limit in the chosen aqueous buffer.

Low Temperature: If the solution was stored at a low temperature (e.g., 4°C), the compound

might precipitate out of the solution.

Degradation: While less common for short-term storage, precipitation could be a sign of

degradation, especially if the solution is old or was not stored properly.

pH Shift: A change in the pH of your buffer could affect the solubility of the compound.

Troubleshooting Steps:

Gently warm the solution to 37°C to see if the precipitate redissolves.

Confirm that the concentration is within the known solubility limits for your specific buffer

(e.g., approx. 5 mg/mL in PBS, pH 7.2).[1][4]

If the issue persists, it is recommended to discard the solution and prepare a fresh one,

paying close attention to the preparation protocol.

Q4: How long can I store solutions of p-Iodoclonidine hydrochloride?

A4: For aqueous solutions, it is strongly recommended not to store them for more than one day.

[4] For optimal results and to avoid potential degradation or contamination, prepare aqueous

solutions fresh before each experiment. Stock solutions in anhydrous organic solvents like

DMSO or ethanol are more stable but should still be stored at -20°C and protected from

moisture.
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Issue Possible Cause(s) Recommended Action(s)

Inconsistent experimental

results

Solution degradation; Improper

storage; Inaccurate

concentration.

Prepare a fresh aqueous

solution before each

experiment.[4] Verify the

accuracy of your stock solution

concentration. Ensure the solid

compound has been stored

correctly at -20°C.[2]

Difficulty dissolving the

compound

Incorrect solvent; Exceeded

solubility limit.

Verify you are using an

appropriate solvent (see Table

2).[4] Ensure the solvent is of

high purity. If making a stock,

try purging the solvent with an

inert gas.[4] For aqueous

solutions, check that the pH is

compatible (e.g., PBS at pH

7.2).[1]

Precipitate forms after adding

to media

Buffer incompatibility; "Salting

out" effect.

Ensure the final concentration

of any organic solvent from the

stock solution is minimal in

your final experimental

medium.[4] Perform a small-

scale test to check for

compatibility with your specific

cell culture media or assay

buffer before the main

experiment.

Quantitative Data Summary
Table 1: Physical and Chemical Properties of p-Iodoclonidine Hydrochloride
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Property Value Source(s)

CAS Number 108294-57-1 [1][2][4]

Molecular Formula C₉H₈Cl₂IN₃ • HCl [1][2][4]

Formula Weight 392.5 g/mol [1][2][4]

Appearance Crystalline solid [1][2][4]

Purity ≥98% [1][2][4]

Table 2: Solubility Data

Solvent Approximate Solubility Source(s)

PBS (pH 7.2) 5 mg/mL [1][2][4]

DMSO 1 mg/mL [1][2][4]

Ethanol 1 mg/mL [1][2][4]

DMF 0.25 mg/mL [1][2][4]

Table 3: Storage and Stability Summary
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Form
Storage
Temperature

Stability
Recommendati
ons

Source(s)

Solid -20°C ≥ 4 years

Keep tightly

sealed, dry, and

protected from

light.

[2][4]

Aqueous

Solution
4°C or -20°C

Not

recommended

Prepare fresh; do

not store for

more than one

day.

[4]

Organic Stock -20°C

Not specified;

better than

aqueous

Use anhydrous

solvents. Purge

with inert gas.

Keep tightly

sealed to prevent

moisture

absorption.

[4]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution (e.g., 1 mg/mL in DMSO)

Acclimation: Allow the vial of solid p-Iodoclonidine hydrochloride to equilibrate to room

temperature before opening to prevent condensation.

Weighing: In a well-ventilated area and using appropriate personal protective equipment

(PPE), accurately weigh the desired amount of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the solid. For example,

add 1 mL of DMSO to 1 mg of the solid to create a 1 mg/mL stock solution.

Dissolution: Vortex or sonicate the solution gently until the solid is completely dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C.
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Protocol 2: Preparation of a Working Aqueous Solution

Thaw Stock: Thaw your organic stock solution and bring it to room temperature.

Dilution: Perform serial dilutions of the stock solution into your desired aqueous buffer (e.g.,

PBS, pH 7.2) to achieve the final working concentration.

Mixing: Ensure the solution is thoroughly mixed by gentle vortexing.

Usage: Use the freshly prepared aqueous solution immediately for your experiments. It is not

recommended to store the aqueous solution for more than one day.[4]
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Caption: Signaling pathway of p-Iodoclonidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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